Cas no 2229689-58-9 (2-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carboxylic acid)

• Product Name: 2-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carboxylic acid
• CAS No: 2229689-58-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5820882
• PubChem ID: 165692695
• Update Time: 2025-10-30

2-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carboxylic acid
• 2-[1-(furan-2-yl)prop-1-en-2-yl]cyclopropane-1-carboxylic acid
• 2229689-58-9
• EN300-1801913

• Inchi： 1S/C11H12O3/c1-7(5-8-3-2-4-14-8)9-6-10(9)11(12)13/h2-5,9-10H,6H2,1H3,(H,12,13)/b7-5-
• InChI Key： PZQATTGNHCFCAJ-ALCCZGGFSA-N
• SMILES： OC(C1CC1/C(=C\C1=CC=CO1)/C)=O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carboxylic acid

Comprehensive Overview of 2-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carboxylic acid (CAS No. 2229689-58-9): Properties, Applications, and Research Insights

The compound 2-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carboxylic acid (CAS No. 2229689-58-9) is a structurally unique organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. This article delves into the chemical properties, synthesis methods, and emerging uses of this compound, while addressing common queries and trends in scientific research.

Chemically, 2-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carboxylic acid features a cyclopropane ring fused with a furan derivative, making it a hybrid structure with intriguing reactivity. The presence of both carboxylic acid and alkene functional groups allows for diverse chemical modifications, which is why researchers are exploring its role in drug discovery and polymer chemistry. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents.

One of the most searched questions about this compound revolves around its synthesis pathway. The typical preparation involves a multi-step process starting from furan-2-carbaldehyde, followed by condensation and cyclopropanation reactions. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity, addressing the growing demand for sustainable and efficient production methods.

In the context of green chemistry, 2-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carboxylic acid has been investigated as a potential biobased intermediate. With increasing interest in renewable resources, its furan moiety—derived from biomass—positions it as an attractive candidate for replacing petroleum-derived chemicals. This aligns with global trends toward carbon neutrality and circular economy initiatives.

Another hot topic is its application in material science. The compound’s rigid cyclopropane structure contributes to thermal stability, making it suitable for high-performance polymers. Researchers are also exploring its use in organic electronics, such as conductive films and sensors, where its conjugated system could enhance electron transport properties.

From a pharmaceutical perspective, the compound’s carboxylic acid group allows for easy derivatization into esters or amides, common motifs in drug design. Preliminary studies suggest its derivatives may exhibit enzyme inhibitory activity, sparking interest in targeting diseases like diabetes or neurodegenerative disorders. However, further in vitro and in vivo studies are needed to validate these claims.

For researchers querying its spectroscopic data, 2-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carboxylic acid displays characteristic peaks in NMR and IR spectroscopy, including a sharp signal for the carboxylic proton (~12 ppm in ¹H NMR) and a carbonyl stretch near 1700 cm^-1. These features are critical for quality control and structural confirmation.

In summary, 2-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carboxylic acid (CAS No. 2229689-58-9) represents a versatile compound with cross-disciplinary relevance. Its synthesis, applications in sustainable chemistry, and potential in drug development make it a subject of ongoing research. As scientific communities prioritize eco-friendly and high-value chemicals, this molecule is poised to play a pivotal role in future innovations.